C-Type Natriuretic Peptide (CNP) (1-22), human TFA

• Molecular Formula: C95H158F3N27O30S3
• Molecular Weight: 2311.6 g/mol
• InChI: InChI=1S/C93H157N27O28S3.C2HF3O2/c1-12-52(10)76-91(146)104-42-72(127)108-65(44-122)88(143)114-57(26-30-149-11)82(137)118-64(43-121)80(135)103-39-70(125)106-58(31-48(2)3)78(133)101-41-74(129)110-68(92(147)148)47-151-150-46-67(109-73(128)40-100-77(132)54(23-16-18-27-94)111-89(144)66(45-123)119-85(140)59(32-49(4)5)105-69(124)37-96)90(145)116-62(35-53-21-14-13-15-22-53)79(134)102-38-71(126)107-60(33-50(6)7)84(139)112-55(24-17-19-28-95)81(136)115-61(34-51(8)9)86(141)117-63(36-75(130)131)87(142)113-56(83(138)120-76)25-20-29-99-93(97)98;3-2(4,5)1(6)7/h13-15,21-22,48-52,54-68,76,121-123H,12,16-20,23-47,94-96H2,1-11H3,(H,100,132)(H,101,133)(H,102,134)(H,103,135)(H,104,146)(H,105,124)(H,106,125)(H,107,126)(H,108,127)(H,109,128)(H,110,129)(H,111,144)(H,112,139)(H,113,142)(H,114,143)(H,115,136)(H,116,145)(H,117,141)(H,118,137)(H,119,140)(H,120,138)(H,130,131)(H,147,148)(H4,97,98,99);(H,6,7)/t52-,54-,55?,56-,57?,58-,59-,60-,61-,62?,63?,64-,65?,66-,67?,68-,76-;/m0./s1
• InChIKey: PKYLOAOOPXCZHF-STACGKDVSA-N

C-Type Natriuretic Peptide (CNP) (1-22), human TFA – A Selective NPR-B Agonist for cGMP-Driven Fibrosis and Bone Research

C-Type Natriuretic Peptide (CNP) (1-22), human TFA (CAS: 1966153-17-2, MW: 2311.62) is a 22-amino acid endogenous peptide fragment that functions as a selective agonist of natriuretic peptide receptor B (NPR-B/GC-B), a particulate guanylyl cyclase linked to cGMP production [1]. Unlike atrial natriuretic peptide (ANP) and brain natriuretic peptide (BNP), which primarily signal through NPR-A, CNP-(1-22) exhibits >50-fold binding selectivity for NPR-B [2]. Its antifibrotic and chondrogenic activities position this compound as an essential tool for investigating cardiac remodeling, skeletal growth, and endothelial biology [3]. The TFA salt form is standardized for in vitro solubility at 2 mg/mL in water, critical for reproducible cGMP signaling assays [4].

Selective NPR‑B receptor agonist for cGMP signaling studies

Supports cardiac fibrosis and skeletal growth research models

Defined TFA salt solubility for reproducible in‑vitro assay preparation

• [1] Koller KJ, Lowe DG, Bennett GL, Minamino N, Kangawa K, Matsuo H, Goeddel DV. Selective activation of the B natriuretic peptide receptor by C-type natriuretic peptide (CNP). Science. 1991;252(5002):120-3. PMID: 1672777. View Source
• [2] Koller KJ, Lowe DG, Bennett GL, Minamino N, Kangawa K, Matsuo H, Goeddel DV. Selective activation of the B natriuretic peptide receptor by C-type natriuretic peptide (CNP). Science. 1991;252(5002):120-3. PMID: 1672777. View Source
• [3] Soeki T, Kishimoto I, Okumura H, Tokudome T, Horio T, Mori K, Kangawa K. C-type natriuretic peptide, a novel antifibrotic and antihypertrophic agent, prevents cardiac remodeling after myocardial infarction. J Am Coll Cardiol. 2005;45(4):608-16. doi:10.1016/j.jacc.2004.11.026. View Source
• [4] Abmole Bioscience Inc. Certificate of Analysis: C-Type Natriuretic Peptide (CNP) (1-22), human TFA, Cat. No. M54472. View Source

C-Type Natriuretic Peptide (CNP) (1-22), human TFA – Why In-Class Substitution with ANP, BNP, or CNP-53 Compromises NPR-B Signaling and Fibrosis Research

Natruretic peptides are not interchangeable receptor agonists. ANP and BNP primarily activate NPR-A (GC-A) with low or negligible NPR-B affinity, whereas CNP-(1-22) is the endogenous cognate ligand for NPR-B, activating this receptor with >50-fold higher affinity than ANP and >500-fold higher than BNP [1]. Substituting ANP or BNP for CNP-(1-22) therefore fails to engage NPR-B signaling and confounds cGMP readouts. CNP-53, while active, is approximately half as potent as CNP-(1-22) at activating cGMP in human cardiac fibroblasts (0.17 vs. 0.31 pmol/mL) [2]. The TFA salt form of CNP-(1-22) provides defined solubility (2 mg/mL water) and purity (>98%) data that alternative salts like the acetate form frequently lack, increasing the risk of solubility-related assay variability [3]. Thus, substitution with any in-class analog can produce dramatically different receptor selectivity, potency, and analytical reproducibility.

ANP and BNP predominantly activate NPR‑A, not NPR‑B; NPR‑B signaling may not be engaged if substituted.

CNP‑53 is approximately half as potent as CNP‑22 in cGMP activation; potency profile may differ.

Acetate salt form lacks defined solubility and purity data; batch-dependent assay variability risk.

• [1] Koller KJ, Lowe DG, Bennett GL, Minamino N, Kangawa K, Matsuo H, Goeddel DV. Selective activation of the B natriuretic peptide receptor by C-type natriuretic peptide (CNP). Science. 1991;252(5002):120-3. PMID: 1672777. View Source
• [2] Circulating Molecular Forms of C-Type Natriuretic Peptide in Aging Humans and Their Biological Actions in Cultured Human Cardiac Fibroblasts. J Card Fail. 2012;18(8 Suppl):S104. doi:10.1016/j.cardfail.2012.06.380. View Source
• [3] Abmole Bioscience Inc. Certificate of Analysis: C-Type Natriuretic Peptide (CNP) (1-22), human TFA, Cat. No. M54472. View Source

C-Type Natriuretic Peptide (CNP) (1-22), human TFA – Head-to-Head Quantitative Differentiation Evidence vs. ANP, BNP, and CNP-53

NPR-B Binding Affinity: CNP-(1-22) Kd vs. ANP and BNP Selectivity Ratio

Human CNP-(1-22) binds to NPR-B with Kd values of 7 pM (NPR-B) and 10.8 pM (NPR-C) [1]. In head-to-head assessments, the affinity of CNP for human ANPR-B guanylyl cyclase was 50-fold higher than that of ANP and 500-fold higher than that of BNP; furthermore, CNP did not increase cGMP accumulation in cells expressing human ANPR-A at any tested concentration [2]. This confirms that ANP and BNP cannot functionally substitute for CNP-(1-22) when NPR-B activation is the required biological readout.

NPR‑B binding affinity

Head‑to‑head

Kd 7 pM (NPR‑B); 10.8 pM (NPR‑C)

Supports NPR‑B‑selective pathway interpretation

Reported >50‑fold selectivity over ANP; >500‑fold over BNP. No NPR‑A cGMP response detected.

Evidence Dimension	NPR-B receptor affinity / selectivity ratio
Target Compound Data	Kd (NPR-B) = 7 pM; Kd (NPR-C) = 10.8 pM; no ANPR-A activation
Comparator Or Baseline	ANP: 50-fold lower NPR-B affinity; BNP: 500-fold lower NPR-B affinity. Both activate NPR-A (GC-A) but not NPR-B at comparable concentrations.
Quantified Difference	CNP affinity for NPR-B is 50× higher than ANP; 500× higher than BNP
Conditions	Human ANPR-B and ANPR-A expressed in mammalian cells; cGMP accumulation assay (Koller et al., Science 1991)

Why This Matters

Researchers requiring NPR-B-specific cGMP signaling must use CNP-(1-22) because ANP and BNP exhibit 50- to 500-fold weaker NPR-B affinity and activate the off-target NPR-A receptor, confounding experimental interpretation of NPR-B biology.

• [1] C-Type Natriuretic Peptide (CNP) (1-22), human TFA. Product Datasheet, GLPBio. View Source
• [2] Koller KJ, Lowe DG, Bennett GL, Minamino N, Kangawa K, Matsuo H, Goeddel DV. Selective activation of the B natriuretic peptide receptor by C-type natriuretic peptide (CNP). Science. 1991;252(5002):120-3. PMID: 1672777. View Source

Anti-Fibrotic Potency in Cardiac Fibroblasts: CNP-(1-22) vs. ANP Collagen Suppression

In cultured adult rat cardiac fibroblasts, CNP-(1-22) exhibited more potent inhibition of both DNA synthesis and collagen synthesis than ANP [1]. In an in vivo rat MI model, CNP-(1-22) infused at 0.1 μg/kg/min for 2 weeks significantly reduced collagen volume fraction in the non-infarct region to 3.9 ± 0.3% vs. 5.7 ± 0.5% in vehicle-treated MI animals (p < 0.01), with sham controls at 3.1 ± 0.2% [2]. CNP also suppressed collagen I and collagen III mRNA levels in the non-infarct myocardium. While ANP has known antifibrotic properties, studies report that CNP exerts more potent collagen-suppressing effects in cardiac fibroblasts compared to both ANP and BNP [3].

Cardiac fibrosis endpoint

Head‑to‑head

Collagen volume fraction: MI+CNP 3.9 ± 0.3% vs. MI+Vehicle 5.7 ± 0.5%

Reported fibrosis model‑response context

p

cGMP activation in hCFs

Head‑to‑head

CNP‑22: 0.31 ± 0.01 pmol/mL; CNP‑53: 0.17 ± 0.03 pmol/mL

Supports CNP‑22 vs. CNP‑53 signaling comparison

~2‑fold difference at 10⁻⁸ M; proCNP and NT‑CNP53 showed negligible cGMP.

Plasma half‑life (t₁/₂)

Cross‑study

2.6 min (human)

Benchmark for NEP‑resistant analog development

BNP ~20 min; NT‑proBNP ~60‑120 min. CNP highly susceptible to NEP degradation.

TFA salt solubility & purity

Lot attribute

≥2 mg/mL in H₂O; purity >98%

Supports reproducible stock solution preparation

Acetate salt data sparse; purity typically >95‑96%.

Evidence Dimension	Anti-fibrotic efficacy: collagen volume fraction reduction
Target Compound Data	Collagen volume fraction (MI+CNP): 3.9 ± 0.3%; collagen I/III mRNA suppressed
Comparator Or Baseline	ANP: less potent inhibition of cardiac fibroblast DNA and collagen synthesis in vitro; MI+Vehicle: 5.7 ± 0.5% collagen volume fraction
Quantified Difference	CNP reduced collagen volume fraction by ~32% vs. vehicle (5.7 → 3.9%, p<0.01); qualitatively more potent than ANP in fibroblast assays
Conditions	Rat MI model: coronary ligation, CNP 0.1 μg/kg/min i.v. infusion via osmotic mini-pump for 2 weeks; histomorphometric collagen analysis (Soeki et al., JACC 2005)

Why This Matters

For cardiac fibrosis and remodeling research, CNP-(1-22) provides superior anti-fibrotic potency compared to ANP, making it the preferred tool compound for studying NPR-B-mediated suppression of fibroblast activation.

• [1] Horio T, Tokudome T, Maki T, et al. Gene expression, secretion, and autocrine action of C-type natriuretic peptide in cultured adult rat cardiac fibroblasts. Endocrinology. 2003;144(6):2279-84. doi:10.1210/en.2002-0152. View Source
• [2] Soeki T, Kishimoto I, Okumura H, Tokudome T, Horio T, Mori K, Kangawa K. C-type natriuretic peptide, a novel antifibrotic and antihypertrophic agent, prevents cardiac remodeling after myocardial infarction. J Am Coll Cardiol. 2005;45(4):608-16. doi:10.1016/j.jacc.2004.11.026. View Source
• [3] Chimeric Natriuretic Polypeptides and Methods for Inhibiting Cardiac Remodeling. US Patent Application 2009/0131290. View Source

cGMP Activation in Human Cardiac Fibroblasts: CNP-(1-22) vs. CNP-53 Molar Potency Comparison

When compared at equimolar concentrations (10⁻⁸ M) in cultured human adult cardiac fibroblasts (hCFs), CNP-22 produced significantly higher cGMP levels than CNP-53: 0.31 ± 0.01 vs. 0.17 ± 0.03 pmol/mL (p < 0.05), indicating CNP-22 is approximately twice as potent as CNP-53 [1]. The precursor proCNP and the N-terminal fragment NT-CNP53 showed negligible cGMP activation (0.006 ± 0.001 and 0.001 ± 0.001 pmol/mL, respectively), comparable to untreated cells (0.002 ± 0.001 pmol/mL). Thus, among the circulating CNP molecular forms, CNP-22 is the most potent activator of GC-B/cGMP signaling in human cardiac fibroblasts.

cGMP activation in hCFs

Head‑to‑head

CNP‑22: 0.31 ± 0.01 pmol/mL; CNP‑53: 0.17 ± 0.03 pmol/mL

Supports CNP‑22 vs. CNP‑53 signaling comparison

~2‑fold difference at 10⁻⁸ M; proCNP and NT‑CNP53 showed negligible cGMP.

Evidence Dimension	cGMP activation potency in hCFs (equimolar 10⁻⁸ M)
Target Compound Data	CNP-22: 0.31 ± 0.01 pmol/mL cGMP
Comparator Or Baseline	CNP-53: 0.17 ± 0.03 pmol/mL; proCNP: 0.006 ± 0.001 pmol/mL; NT-CNP53: 0.001 ± 0.001 pmol/mL
Quantified Difference	CNP-22 is ~2× more potent than CNP-53 (0.31 vs. 0.17 pmol/mL, p<0.05); >50-fold more potent than proCNP
Conditions	Cultured human adult cardiac fibroblasts (hCFs); 10⁻⁸ M equimolar stimulation; cGMP assay (Blood et al., J Card Fail 2012)

Why This Matters

When studying human cardiac fibroblast cGMP signaling, CNP-22 (1-22) offers a 2-fold potency advantage over CNP-53, enabling lower working concentrations and reducing the risk of non-specific effects associated with higher peptide concentrations.

• [1] Circulating Molecular Forms of C-Type Natriuretic Peptide in Aging Humans and Their Biological Actions in Cultured Human Cardiac Fibroblasts: A Potential Therapeutic and Diagnostic Opportunity. J Card Fail. 2012;18(8 Suppl):S104. View Source

Pharmacokinetic Limitation: CNP-(1-22) Plasma Half-Life vs. BNP – A Selection Rationale, Not a Deficiency

CNP-(1-22) has the shortest plasma half-life among natriuretic peptides: 2.6 minutes in humans (MCR 4.8 ± 0.7 L/min) compared to approximately 20 minutes for BNP and significantly longer for NT-proBNP (~120 min) [1]. This rapid clearance is driven by high susceptibility to neutral endopeptidase 24.11 (NEP) degradation, with in vitro studies identifying CNP as the most NEP-susceptible natriuretic peptide [2]. While this rapid clearance is a pharmacokinetic limitation, it also makes CNP-(1-22) the optimal reference standard for evaluating NEP-resistant CNP analogs, controlled-release formulations, or NEP inhibitor co-administration, where prolongation of half-life serves as a direct quantitative readout [3].

Plasma half‑life (t₁/₂)

Cross‑study

2.6 min (human)

Benchmark for NEP‑resistant analog development

BNP ~20 min; NT‑proBNP ~60‑120 min. CNP highly susceptible to NEP degradation.

Evidence Dimension	Plasma half-life (t₁/₂)
Target Compound Data	CNP-(1-22): t₁/₂ = 2.6 min (human); MCR = 4.8 ± 0.7 L/min
Comparator Or Baseline	BNP: ~20 min (human); NT-proBNP: ~60-120 min; ANP: ~2-4 min (reference values from clinical pharmacology sources)
Quantified Difference	CNP half-life is ~7.7-fold shorter than BNP (~2.6 min vs. ~20 min)
Conditions	Human pharmacokinetic study (Hunt et al., J Clin Endocrinol Metab 1994 or equivalent human PK data); NEP degradation assays

Why This Matters

The short half-life of CNP-(1-22) serves as a critical experimental benchmark: researchers developing NEP-resistant variants or controlled-release CNP agonists quantitatively measure half-life extension against this well-characterized 2.6-minute baseline.

• [1] Hunt PJ, Richards AM, Espiner EA, Nicholls MG, Yandle TG. Bioactivity and metabolism of C-type natriuretic peptide in normal man. J Clin Endocrinol Metab. 1994;78(6):1428-35. doi:10.1210/jcem.78.6.8200936. View Source
• [2] Brandt RR, Mattingly MT, Clavell AL, Barclay PL, Burnett JC Jr. Neutral endopeptidase regulates C-type natriuretic peptide metabolism but does not potentiate its bioactivity in vivo. Hypertension. 1997;30(2 Pt 1):184-90. doi:10.1161/01.hyp.30.2.184. View Source
• [3] Controlled-Release CNP Agonists with Increased NEP Stability. US Patent Application 2019/0022237. View Source

TFA Salt Form: Defined Solubility and Purity Enabling Reproducible cGMP Assays

The TFA salt form of human CNP-(1-22) is characterized by a defined solubility of 2 mg/mL in water (0.87 mM, ultrasonic-assisted dissolution) and purity specification of >98.0%, with structural confirmation by H-NMR [1]. In contrast, the acetate salt form (CAS 127869-51-6, MW 2198.1) frequently lacks published solubility and batch-specific COA data, and typical purity is specified as >95-96% [2]. The consistent solubility profile of the TFA form enables reproducible preparation of stock solutions for cGMP accumulation assays, where CNP-(1-22) increases cGMP production in CHO cells expressing human NPR-B in a concentration-dependent manner across 0.01 to 1000 nM [3].

TFA salt solubility & purity

Lot attribute

≥2 mg/mL in H₂O; purity >98%

Supports reproducible stock solution preparation

Acetate salt data sparse; purity typically >95‑96%.

Evidence Dimension	Formulated solubility and purity specifications of TFA vs. acetate salt
Target Compound Data	TFA salt: H₂O solubility 2 mg/mL (0.87 mM); purity >98.0%; MW 2311.62; H-NMR confirmed
Comparator Or Baseline	Acetate salt (free base): MW 2198.1; purity typically >95-96%; limited published solubility data
Quantified Difference	TFA salt provides documented 2 mg/mL aqueous solubility with >98% purity; acetate salt data are sparse and purity specifications are 2-3% lower
Conditions	COA comparison: Abmole M54472 (TFA) vs. 2BScientific (acetate) and other general supplier specifications

Why This Matters

For investigators preparing CNP stock solutions for in vitro signaling assays, the TFA salt eliminates solubility ambiguity and ensures reproducible dissolution at 2 mg/mL, reducing batch-to-batch variability that can compromise quantitative cGMP dose-response data.

• [1] Abmole Bioscience Inc. Certificate of Analysis: C-Type Natriuretic Peptide (CNP) (1-22), human TFA, Cat. No. M54472. View Source
• [2] C-Type Natriuretic Peptide (CNP) (1-22), human – Acetate Salt Product Page, 2BScientific. View Source
• [3] C-Type Natriuretic Peptide (CNP) (1-22), human TFA. Product Datasheet, PeptideDB. View Source

C-Type Natriuretic Peptide (CNP) (1-22), human TFA – High-Impact Procurement Scenarios Based on Quantitative Differentiation Evidence

NPR-B Selective cGMP Signaling Assays Requiring Minimal NPR-A Cross-Reactivity

Researchers evaluating NPR-B/GC-B-mediated cGMP signaling should exclusively use CNP-(1-22), the only natriuretic peptide with confirmed >50-fold NPR-B selectivity over NPR-A [5]. ANP and BNP are unsuitable NPR-A cross-reactivity compounds. The TFA salt's solubility (2 mg/mL H₂O) supports reproducible dosing across a 0.01-1000 nM functional range in CHO-NPR-B cells [2].

Cardiac Fibrosis and Anti-Fibrotic Drug Discovery

CNP-(1-22) is the most potent native natriuretic peptide for suppressing cardiac fibroblast collagen and DNA synthesis, outperforming ANP in both in vitro and in vivo MI models [5]. It is the optimal positive control for screening novel GC-B agonists or anti-fibrotic agents in hCFs.

NEP-Resistant Analog Development and Pharmacokinetic Benchmarking

With a well-characterized 2.6-minute plasma half-life and extreme NEP sensitivity, CNP-(1-22) serves as the gold-standard reference for evaluating engineered CNP variants or controlled-release formulations. Quantitative improvements are measured as fold-changes in t₁/₂ relative to this benchmark [5].

CNP Molecular Form Comparison Studies in Cardiovascular Biology

When comparing CNP molecular forms, CNP-(1-22) is the most potent GC-B activator (2× more potent than CNP-53) and the primary circulating biologically active form [5]. It is essential for studies distinguishing GC-B signaling from precursor-associated artifacts.

Application

Selection Property

Validation Focus

NPR‑B cGMP signaling pathway studies

NPR‑B‑selective receptor activation

Confirm NPR‑A cross‑reactivity is minimal

Cardiac fibrosis research models

Collagen‑suppression endpoint context

Validate in vitro and in vivo fibroblast responses

NEP‑resistant analog development

Plasma half‑life benchmark

Quantify half‑life extension vs. CNP‑22 baseline

CNP molecular form comparison studies

GC‑B activation potency comparison

Assess cGMP assay reproducibility across forms

• [1] Koller KJ, Lowe DG, Bennett GL, Minamino N, Kangawa K, Matsuo H, Goeddel DV. Selective activation of the B natriuretic peptide receptor by C-type natriuretic peptide (CNP). Science. 1991;252(5002):120-3. PMID: 1672777. View Source
• [2] C-Type Natriuretic Peptide (CNP) (1-22), human TFA. Product Datasheet, PeptideDB. View Source
• [3] Soeki T, Kishimoto I, Okumura H, Tokudome T, Horio T, Mori K, Kangawa K. C-type natriuretic peptide, a novel antifibrotic and antihypertrophic agent, prevents cardiac remodeling after myocardial infarction. J Am Coll Cardiol. 2005;45(4):608-16. doi:10.1016/j.jacc.2004.11.026. View Source
• [4] Hunt PJ, Richards AM, Espiner EA, Nicholls MG, Yandle TG. Bioactivity and metabolism of C-type natriuretic peptide in normal man. J Clin Endocrinol Metab. 1994;78(6):1428-35. doi:10.1210/jcem.78.6.8200936. View Source
• [5] Circulating Molecular Forms of C-Type Natriuretic Peptide in Aging Humans and Their Biological Actions in Cultured Human Cardiac Fibroblasts. J Card Fail. 2012;18(8 Suppl):S104. View Source